Cas no 899728-46-2 (1-(3-methoxyphenyl)-3-(4E)-3-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea)

• Product Name: 1-(3-methoxyphenyl)-3-(4E)-3-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea
• CAS No: 899728-46-2
• MF: C₂₀H₂₂N₄O₃
• MW: 366.413684368134
• CID: 5486713
• PubChem ID: 18584948
• Update Time: 2025-07-16

1-(3-methoxyphenyl)-3-(4E)-3-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea Chemical and Physical Properties

Names and Identifiers

• 899728-46-2
• (E)-1-(3-isobutyl-2-oxo-2,3-dihydroquinazolin-4(1H)-ylidene)-3-(3-methoxyphenyl)urea
• 1-(3-methoxyphenyl)-3-[3-(2-methylpropyl)-2-oxoquinazolin-4-yl]urea
• F2802-0098
• AKOS024467990
• 1-(3-methoxyphenyl)-3-(4E)-3-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea

• Inchi： 1S/C20H22N4O3/c1-13(2)12-24-18(16-9-4-5-10-17(16)22-20(24)26)23-19(25)21-14-7-6-8-15(11-14)27-3/h4-11,13H,12H2,1-3H3,(H2,21,23,25)
• InChI Key： UPGDHUWLIVEOPB-UHFFFAOYSA-N
• SMILES： O=C1N=C2C=CC=CC2=C(NC(NC2C=CC=C(C=2)OC)=O)N1CC(C)C

Computed Properties

• Exact Mass: 366.16919058g/mol
• Monoisotopic Mass: 366.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1-(3-methoxyphenyl)-3-(4E)-3-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea

Research Brief on 1-(3-methoxyphenyl)-3-(4E)-3-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea (CAS: 899728-46-2)

Recent studies on the compound 1-(3-methoxyphenyl)-3-(4E)-3-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea (CAS: 899728-46-2) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique quinazolinone scaffold, has garnered attention due to its promising pharmacological properties, including anti-inflammatory and anticancer activities. The following brief synthesizes the latest research findings, methodologies, and implications for future applications.

The synthesis of 1-(3-methoxyphenyl)-3-(4E)-3-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea involves a multi-step process, starting with the condensation of substituted anthranilic acids with isocyanates, followed by cyclization and subsequent functionalization. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more robust preclinical evaluations. Researchers have employed techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structural integrity and purity.

In vitro studies have demonstrated that this compound exhibits significant inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs. Additionally, preliminary cytotoxicity assays against various cancer cell lines, including breast and lung cancer, have shown promising results, with IC50 values in the low micromolar range. Mechanistic studies indicate that the compound induces apoptosis via the mitochondrial pathway and inhibits cell proliferation by targeting specific kinase pathways.

Further investigations into the pharmacokinetic properties of 1-(3-methoxyphenyl)-3-(4E)-3-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea have revealed favorable absorption and distribution profiles in rodent models. However, challenges related to metabolic stability and oral bioavailability remain to be addressed. Researchers are exploring structural modifications and prodrug strategies to enhance its drug-like properties. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials.

In conclusion, 1-(3-methoxyphenyl)-3-(4E)-3-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylideneurea represents a promising candidate for therapeutic development in inflammatory diseases and oncology. Continued research efforts are essential to fully elucidate its mechanism of action, optimize its pharmacokinetic profile, and evaluate its safety and efficacy in human trials. This compound exemplifies the potential of quinazolinone derivatives in addressing unmet medical needs and underscores the importance of interdisciplinary collaboration in drug discovery.